Cas no 154851-85-1 (6-Benzothiazolamine,2-(4-pyridinyl)-)

• Product Name: 6-Benzothiazolamine,2-(4-pyridinyl)-
• CAS No: 154851-85-1
• MF: C₁₂H₉N₃S
• MW: 227.284960508347
• CID: 139118
• PubChem ID: 3154040
• Update Time: 2025-04-19

6-Benzothiazolamine,2-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolamine,2-(4-pyridinyl)-
• 2-(4-pyridinyl)-6-Benzothiazolamine
• 2-PYRIDIN-4-YL-BENZOTHIAZOL-6-YLAMINE
• 6-BENZOTHIAZOLAMINE,2-(4-PYRIDINYL)
• ASINEX-REAG BAS 06481472
• 6-BENZOTHIAZOLAMINE, 2-(4-PYRIDINYL)-
• 2-(Pyridin-4-yl)benzo[d]thiazol-6-amine
• AKOS005229108
• FT-0753766
• 154851-85-1
• BB 0253925
• A907192
• SCHEMBL2174265
• 2-pyridin-4-yl-1,3-benzothiazol-6-amine

• MDL： MFCD03779884
• Inchi： 1S/C12H9N3S/c13-9-1-2-10-11(7-9)16-12(15-10)8-3-5-14-6-4-8/h1-7H,13H2
• InChI Key： KXYTYOFVZMOYHG-UHFFFAOYSA-N
• SMILES： S1C(C2C=CN=CC=2)=NC2C=CC(=CC1=2)N

Computed Properties

• Exact Mass: 227.05200
• Monoisotopic Mass: 227.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80Ų
• XLogP3: 2.5

Experimental Properties

• Density: 1.36
• Boiling Point: 470.5°C at 760 mmHg
• Flash Point: 238.3°C
• Refractive Index: 1.741
• PSA: 80.04000
• LogP: 3.52170

6-Benzothiazolamine,2-(4-pyridinyl)- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT